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Compound of Interest

Compound Name: Norsecurinine

CAS No.: 2650-35-3

Cat. No.: B137659 Get Quote

Part 1: Executive Safety Directives
WARNING: Norsecurinine is a potent GABA-A receptor antagonist.[1] Improper disposal does

not merely risk regulatory non-compliance; it poses a direct neurotoxic threat to aquatic life and

potential convulsive risks to personnel if dust is inhaled.[1]

The Golden Rule of Alkaloid Disposal:

Never dispose of Norsecurinine or its salts down the drain. All traces must be isolated, labeled

as "Toxic," and destroyed via high-temperature incineration.

Part 2: Chemical Profile & Hazard Mechanism
To handle this compound safely, you must understand why it is dangerous. Unlike corrosive

acids that damage tissue on contact, Norsecurinine acts systemically on the Central Nervous

System (CNS).

2.1 Technical Specifications
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Parameter Data

Chemical Name Norsecurinine (Stereoisomer of Securinine)

CAS Number 2650-35-3

Molecular Formula C₁₂H₁₃NO₂

Physical State White to off-white crystalline solid

Solubility
Soluble in ethanol, DMSO, chloroform; poorly

soluble in water (unless acidified)

Primary Hazard Acute Toxicity (Oral/Inhalation); Neurotoxicity

Target Organ
Central Nervous System (Spinal

Cord/Brainstem)

2.2 Mechanism of Toxicity (The "Why")
Norsecurinine functions similarly to strychnine but with lower potency. It competitively blocks

the GABA-A receptor chloride channel.[1][2]

Normal State: GABA binds to its receptor

Chloride (

) enters neuron

Hyperpolarization (Inhibition of firing).[1][3]

Norsecurinine State: Blocks receptor

Prevents

entry

Neuron remains depolarized

Uncontrolled firing (Seizures).[1]

Visualization of Toxicity Pathway:
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Figure 1: Mechanism of Action.[1] Norsecurinine inhibits the inhibitory signals of the brain,

leading to runaway excitation.

Part 3: Waste Segregation & Disposal Protocol
This protocol uses a Self-Validating System: At every step, the user must verify the waste

stream compatibility before proceeding.

3.1 The Decision Matrix
Follow this logic flow to determine the correct waste stream.
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Figure 2: Waste Segregation Logic Flow.[1] Ensure separation of halogenated and non-

halogenated solvents.

3.2 Step-by-Step Procedures
A. Solid Waste (Pure Compound, Contaminated Weigh Boats, PPE)[1]

Containment: Place waste immediately into a clear polyethylene bag (4 mil thickness

minimum).

Secondary Containment: Seal the first bag and place it inside a second bag or a rigid, wide-

mouth HDPE jar.

Labeling: Affix a yellow "Hazardous Waste" label.

Constituents: "Norsecurinine (Solid)"[1][4]

Hazard Checkbox: Toxic

Storage: Store in a designated "Toxic Solids" satellite accumulation area until pickup.

B. Liquid Waste (Stock Solutions, HPLC Effluent)[1]

Segregation: Do not mix with oxidizers (e.g., Nitric Acid, Peroxides) as this may generate

heat or toxic gas.[1]

Container: Use amber glass or HDPE carboys.

Rinsing: If disposing of an empty stock vial, triple rinse with Ethanol (not water, as solubility

is higher in organics).[1] Add rinsate to the liquid waste container.[5]

Labeling:

Constituents: "Ethanol (99%), Norsecurinine (<1%)"[1]

Hazard Checkbox: Flammable, Toxic.[1]

C. Surface Decontamination (Spills)[1]
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Isolate: Demarcate the area.[1]

Solubilize: Norsecurinine is an alkaloid.[1][4][6][7][8][9] Clean the surface with a paper towel

soaked in 1% Acetic Acid in Ethanol (the acid protonates the nitrogen, increasing solubility

and pickup efficiency).

Wash: Follow with a soap and water wash.[1][6]

Dispose: All cleanup materials (towels, gloves) go into the Solid Waste stream (Protocol A).

[1]

Part 4: Regulatory Compliance Data
When preparing the waste manifest for your waste management contractor (e.g., Veolia, Clean

Harbors), use the following designations. While Norsecurinine is not explicitly "P-listed" (like

Strychnine P108), it falls under the generic "Toxic Alkaloid" classification.[1]

Regulatory Parameter Value Notes

UN Number UN 1544
"Alkaloids, solid, n.o.s."[1][4][9]

[10] (not otherwise specified)

Alternate UN UN 2811
"Toxic solids, organic, n.o.s."[1]

(Acceptable alternative)

DOT Hazard Class 6.1 Toxic Substance

Packing Group III
(Unless high purity/quantity,

then consider PG II)

RCRA Code D001 / D000

Likely not a listed hazardous

waste, but characteristic toxic.

[1]

Transportation Note: Ensure the container is marked "TOXIC" with the skull and crossbones

pictogram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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